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Abstract

4-(2-Hydroxyethyl)morpholine (HEM), also known as 2-Morpholinoethanol, is a versatile
heterocyclic amino alcohol with the CAS number 622-40-2.[1][2] Its unique bifunctional nature,
possessing both a reactive hydroxyl group and a tertiary amine within a stable morpholine ring,
makes it a valuable intermediate and functional additive across a spectrum of industrial
applications. This guide provides a comprehensive technical overview of HEM's core
properties, synthesis, and established and potential industrial uses, with a focus on the
underlying chemical principles that govern its utility. It is intended for researchers, chemists,
and formulation scientists engaged in pharmaceutical development, polymer science, and
specialty chemical manufacturing.

Core Molecular Profile and Physicochemical
Properties

The efficacy of 4-(2-Hydroxyethyl)morpholine in its various applications stems directly from its
molecular architecture. The morpholine ring, a saturated heterocycle containing both ether and
secondary amine functionalities (in its parent form), provides thermal and chemical stability.
The N-substitution with a hydroxyethyl group introduces a primary alcohol, a key site for
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esterification, etherification, and polymerization reactions, while the nitrogen atom acts as a

base, a catalyst, and a nucleophile.

Chemical Structure

The structure combines the polarity of an alcohol with the basicity of a tertiary amine, making it

fully miscible in water and soluble in many organic solvents.[1][3]

Caption: Chemical Structure of 4-(2-Hydroxyethyl)morpholine (CeH13NO2).

Physicochemical Data

A summary of HEM's key properties is essential for its practical handling and application in

experimental design.

Property Value Source(s)
Molecular Formula CeH13NO:2 [1112]
Molecular Weight 131.17 g/mol [4115]
CAS Number 622-40-2 (6171
Appearance Colorless to pale yellow liquid [11181I9]
Boiling Point 222-228 °C [1][2][4]
Melting Point -l1to2°C [11[61[9]
Density ~1.08 g/mL at 20-25 °C [21[4]
Flash Point ~99 °C (210 °F) [2][10]
Refractive Index (n20/D) ~1.476 [2][4]
Water Solubility Fully miscible [2][3]
pH 10.7 (100g/L solution) [2][11]

Key Industrial Application Domains
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The dual functionality of HEM is the primary driver of its versatility. The tertiary amine provides
catalytic activity and acid-neutralizing properties, while the hydroxyl group allows it to be
chemically integrated into larger molecular structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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